Cas no 103225-47-4 (Propanedinitrile,2-(1,1-dioxido-2-phenyl-4H-1-benzothiopyran-4-ylidene)-)

• Product Name: Propanedinitrile,2-(1,1-dioxido-2-phenyl-4H-1-benzothiopyran-4-ylidene)-
• CAS No: 103225-47-4
• MF: C₁₈H₁₀N₂O₂S
• MW: 318.349202632904
• CID: 125544
• PubChem ID: 13659957
• Update Time: 2025-04-18

Propanedinitrile,2-(1,1-dioxido-2-phenyl-4H-1-benzothiopyran-4-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-(1,1-dioxido-2-phenyl-4H-1-benzothiopyran-4-ylidene)-
• (2-PHENYLBENZO[5,6-B]-4H-THIOPYRAN-4-YLIDENE)-PROPANEDINITRIL-1,1-DIOXIDE
• trans-4-dicyanomethylene-2-methyl-6-p-dimethylaminostyryl-4H-pyran
• 2-(1,1-dioxo-2-phenylthiochromen-4-ylidene)propanedinitrile
• 103225-47-4

• Inchi： 1S/C18H10N2O2S/c19-11-14(12-20)16-10-18(13-6-2-1-3-7-13)23(21,22)17-9-5-4-8-15(16)17/h1-10H
• InChI Key： GRDXPCBONNNATN-UHFFFAOYSA-N
• SMILES： S1(C(C2C=CC=CC=2)=C/C(=C(/C#N)\C#N)/C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 318.04600
• Monoisotopic Mass: 318.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 90.10000
• LogP: 4.39656